Cas no 68583-51-7 (Propylene glycol dicaprylate/dicaprate)

Propylene glycol dicaprylate/dicaprate is a synthetic ester derived from propylene glycol and a blend of caprylic (C8) and capric (C10) fatty acids. This clear, colorless to pale yellow liquid exhibits excellent solvency, low viscosity, and high oxidative stability, making it suitable for use in cosmetics, pharmaceuticals, and food applications. Its emollient properties enhance skin feel in personal care formulations, while its low odor and taste profile are advantageous in food-grade applications. The ester's balanced hydrophilicity and lipophilicity contribute to its effectiveness as a carrier or solubilizer for active ingredients. Its favorable toxicological profile and biodegradability further support its use in regulated industries.

Propylene glycol dicaprylate/dicaprate structure

68583-51-7 structure

Product Name:Propylene glycol dicaprylate/dicaprate

CAS No:68583-51-7

MF:C₂₁H₄₄O₆

MW:392.570467948914

CID:501819

PubChem ID:109479

Update Time:2025-10-10

Propylene glycol dicaprylate/dicaprate Chemical and Physical Properties

Names and Identifiers

- Decanoic acid, mixed diesters with octanoic acid and propylene glycol
- PROPYLENE GLYCOL DICAPRYLATE
- Octyl malonediol Ester
- Caprylic,capric acid,propylene glycol diester
- Decansure,gemischte Diester mit Octansure und Propylenglykol
- dicaprate
- Dicaprate (1 mL)
- PROPYLENEGLYCOLDIDECANOATE-DIOCTANOATE
- Propylene glycol dicaprylate/dicaprate
- Caprylic, capric acid, propylene glycol diester
- Propylene glycol dicaprylate/dicaproate [NF]
- UNII-O4446S9CRA
- Propylene glycol dicaprylate-caprate
- Propylene glycol dicaprylate/dicaproate
- decanoic acid;octanoic acid;propane-1,2-diol
- Propylene glycol, caprylate caprate diester
- 69155-39-1
- EINECS 271-516-3
- 68583-51-7
- SCHEMBL141960
- EC 271-516-3
- O4446S9CRA
- Decanoic acid: octanoic acid: propane-1,2-diol
- YZWQUQVFVLJWCS-UHFFFAOYSA-N
- Inchi： 1S/C10H20O2.C8H16O2.C3H8O2/c1-2-3-4-5-6-7-8-9-10(11)12;1-2-3-4-5-6-7-8(9)10;1-3(5)2-4/h2-9H2,1H3,(H,11,12);2-7H2,1H3,(H,9,10);3-5H,2H2,1H3
- InChI Key： YZWQUQVFVLJWCS-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCC)=O.OC(CCCCCCC)=O.OC(C)CO

Computed Properties

Exact Mass: 666.50700
Monoisotopic Mass: 392.313789
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 15
Complexity: 221
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115

Experimental Properties

Boiling Point: 269.6°C at 760 mmHg
Flash Point: 121.8°C
PSA: 132.86000
LogP: 8.44270

Propylene glycol dicaprylate/dicaprate Security Information

Hazardous Material transportation number：NONH for all modes of transport

Propylene glycol dicaprylate/dicaprate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1576683-1ML	Propylene Glycol Dicaprylate/Dicaprate	68583-51-7		1ml	¥3634.13	2023-09-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1576683-1ML		68583-51-7		1ML	￥5058.57	2023-01-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1576683-1ML		68583-51-7		1ML	￥3634.13	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1640728-100g	Decanoic acid compound with octanoic acid and propane-1,2-diol (1:1:1)	68583-51-7	98%	100g	￥146.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1640728-500g	Decanoic acid compound with octanoic acid and propane-1,2-diol (1:1:1)	68583-51-7	98%	500g	￥503.00	2024-05-03